Cas no 2287340-88-7 (1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile)

• Product Name: 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile
• CAS No: 2287340-88-7
• MF: C₁₀H₁₀N₄O₂S
• MW: 250.276999950409
• CID: 6496606
• PubChem ID: 165740721
• Update Time: 2025-06-12

1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-6749746
• 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile
• 2287340-88-7

• Inchi： 1S/C10H10N4O2S/c1-17(15,16)5-4-14-10-3-2-8(7-11)6-9(10)12-13-14/h2-3,6H,4-5H2,1H3
• InChI Key： WQAUKYDQEQEIHC-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C2C=CC(C#N)=CC=2N=N1)(=O)=O

Computed Properties

• Exact Mass: 250.05244675g/mol
• Monoisotopic Mass: 250.05244675g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 97Ų

Additional information on 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile

Research Brief on 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS: 2287340-88-7)

1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS: 2287340-88-7) is a novel benzotriazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonylethyl and carbonitrile functional groups, exhibits promising potential as a versatile scaffold for drug discovery and development. Recent studies have explored its applications in targeting specific biological pathways, particularly in the context of kinase inhibition and anti-inflammatory activity.

The synthesis of 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile involves a multi-step process, starting with the functionalization of benzotriazole precursors followed by the introduction of the methanesulfonylethyl moiety. Researchers have optimized the reaction conditions to achieve high yields and purity, as demonstrated in recent publications. The compound's structural features, including the electron-withdrawing carbonitrile group and the sulfonylethyl side chain, contribute to its enhanced stability and bioavailability, making it a viable candidate for further pharmacological evaluation.

In vitro studies have revealed that 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile exhibits potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. For instance, preliminary data suggest that the compound selectively targets JAK2 and PI3K kinases, with IC50 values in the low micromolar range. These findings highlight its potential as a lead compound for the development of kinase inhibitors with improved selectivity and reduced off-target effects.

Further investigations into the compound's mechanism of action have employed molecular docking and dynamics simulations, which indicate strong binding interactions with key residues in the ATP-binding pockets of target kinases. These computational studies, corroborated by X-ray crystallography data, provide valuable insights into the structural determinants of its inhibitory activity. Additionally, the compound's pharmacokinetic properties, such as metabolic stability and membrane permeability, have been evaluated in preclinical models, demonstrating favorable profiles for oral administration.

Beyond its kinase inhibitory properties, 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile has also shown promise in modulating inflammatory responses. Recent research has identified its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated macrophages. This anti-inflammatory activity, coupled with its kinase inhibition, positions the compound as a potential therapeutic agent for autoimmune and chronic inflammatory conditions.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and safety profiles. Current efforts are focused on structural modifications to enhance potency and reduce potential toxicity. Collaborative research initiatives are also exploring its combination with other therapeutic agents to achieve synergistic effects. The ongoing development of 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile underscores its significance as a valuable tool in chemical biology and a potential candidate for future drug development.

In conclusion, 1-(2-methanesulfonylethyl)-1H-1,2,3-benzotriazole-5-carbonitrile (CAS: 2287340-88-7) represents a promising chemical entity with diverse applications in medicinal chemistry. Its dual functionality as a kinase inhibitor and anti-inflammatory agent, along with its favorable pharmacokinetic properties, makes it a compelling subject for further research. Continued exploration of its therapeutic potential and mechanistic insights will likely contribute to advancements in targeted therapies for cancer and inflammatory diseases.